Cas no 1805267-07-5 (3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride
• CAS No: 1805267-07-5
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867629
• Update Time: 2025-06-13

3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-4-2(6(10)11)1-3(5(9)14)13-7(4)12/h1,6H
• InChI Key： CTXLGAXWCKCTCK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C(=O)Cl)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride

Introduction to 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride (CAS No. 1805267-07-5)

3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride, identified by its CAS number 1805267-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and an iodine atom, contribute to its unique reactivity and potential utility in synthetic chemistry.

The chloro and difluoromethyl functional groups in 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride play crucial roles in its chemical behavior. The chloro group can participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has been extensively studied in modern medicinal chemistry.

The iodopyridine core of this compound provides a versatile platform for further functionalization. Iodine is a halogen that can undergo various coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing biaryl structures found in many bioactive compounds. Additionally, the presence of an acyl chloride group at the 6-position (carbonyl chloride) allows for easy introduction of amine functionalities through acylation reactions, a common strategy in drug development.

Recent advancements in synthetic methodologies have highlighted the importance of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride as a key intermediate. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in cancer and inflammation. The combination of its reactive sites makes it an excellent building block for constructing pharmacophores with tailored properties.

In the realm of agrochemicals, derivatives of this compound have shown promise as potent herbicides and fungicides. The structural motifs present in 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride align well with known bioactive scaffolds that disrupt essential biological processes in pests and pathogens. This has led to innovative approaches in crop protection strategies, leveraging the compound's reactivity to design next-generation agrochemicals.

The synthesis of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride itself is a testament to the progress in organic synthesis techniques. Modern methods allow for efficient preparation of this intermediate with high purity, enabling researchers to explore its potential without significant synthetic hurdles. This accessibility has fueled interest in exploring new derivatives and applications.

One particularly noteworthy application is its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The structural features of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride, particularly the iodine atom and acyl chloride group, facilitate modifications that can enhance binding to kinase active sites. This has been exploited to create novel compounds with improved pharmacokinetic profiles and reduced side effects.

Another area where this compound has made an impact is in materials science. Pyridine-based compounds are increasingly being explored for their electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the chloro and difluoromethyl groups enhances the conjugation length of the pyridine ring, which is beneficial for charge transport properties. This has opened up new avenues for developing advanced materials with applications in optoelectronics.

The versatility of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride also extends to its role as a cross-coupling partner. For example, palladium-catalyzed reactions involving this compound have been used to introduce various substituents at different positions on the pyridine ring. Such modifications are crucial for optimizing biological activity and pharmacokinetic properties. Researchers often employ these reactions to fine-tune molecular structures, leading to more effective drug candidates.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-carbonyl chloride (CAS No. 1805267-07-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in chemical innovation.